4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine

• IUPAC Name: morpholin-4-yl-[4-(5-propylpyridin-2-yl)phenyl]methanone
• InChI: InChI=1S/C19H22N2O2/c1-2-3-15-4-9-18(20-14-15)16-5-7-17(8-6-16)19(22)21-10-12-23-13-11-21/h4-9,14H,2-3,10-13H2,1H3
• InChI Key: YKVIPLKQQHDTQT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C(C=C1)C2=CC=C(C=C2)C(=O)N3CCOCC3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine is a chemical compound that belongs to the class of benzoylmorpholine derivatives. It has been studied for its potential use in various scientific research applications, primarily in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine is not fully understood, but it is believed to work by binding to specific proteins in the body and altering their function. It has been shown to inhibit the activity of certain enzymes and to modulate the activity of certain receptors in the brain.
Biochemical and Physiological Effects:
In vitro studies have shown that 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine can inhibit the growth of cancer cells and reduce the aggregation of beta-amyloid protein in the brain, which is associated with Alzheimer's disease. It has also been shown to improve cognitive function and reduce motor deficits in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine in lab experiments is its potential as a therapeutic agent for various diseases. It may also be useful as a tool for studying the function and regulation of certain proteins in the body. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research involving 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine. One area of interest is its potential use in combination with other drugs for the treatment of cancer or neurodegenerative diseases. Another area of interest is studying the effects of 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine on specific proteins in the body to gain a better understanding of its mechanism of action. Additionally, further studies may be needed to determine the safety and efficacy of 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine in humans.

Synthesis Methods

The synthesis of 4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine involves the reaction of 4-aminobenzophenone with 5-propyl-2-pyridinecarboxaldehyde in the presence of morpholine and acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

4-[4-(5-propyl-2-pyridinyl)benzoyl]morpholine has been studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its potential use as a tool for studying the function and regulation of certain proteins in the body.